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Compound of Interest

Compound Name: Aldicarb-d3
Cat. No.: B1146949
Get Quote

Executive Summary & Risk Classification
Aldicarb-d3 is a stable, isotopically labeled derivative of Aldicarb, used primarily as an internal

standard in LC-MS/MS quantification of pesticide residues. While the deuterium labeling (

) facilitates mass spectral differentiation, it does not mitigate the acute toxicity of the parent
compound.

For disposal purposes, Aldicarb-d3 must be treated with the same rigor as non-labeled
Aldicarb. It is a potent reversible acetylcholinesterase (AChE) inhibitor. Improper disposal
poses immediate risks to laboratory personnel and long-term environmental hazards.

Regulatory Classification (US EPA & Global
Harmonization)

Under the Resource Conservation and Recovery Act (RCRA), Aldicarb is classified as an
acutely hazardous waste.
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Parameter Classification Regulatory Code Implication

Trace residues in

Substance Aldicarb / Aldicarb-d3 P0O70 (P-Listed Waste) containers are
regulated.
Acute Toxicity Fatal if swallowed or
Hazard Class Category 1 (GHS) ) ) )
(Oral/Dermal) in contact with skin.

. . . ) Zero-discharge policy
Environmental Aquatic Toxicity Acute 1, Chronic 1 ]
required.

Critical Operational Note: Because Aldicarb is P-listed, a container holding it is not considered
"RCRA empty" until it has been triple-rinsed. The rinseate itself must be managed as P-listed

hazardous waste.

Waste Segregation & Handling Logic

Effective disposal begins at the bench. You must segregate Aldicarb-d3 waste streams
immediately to prevent cross-contamination of non-hazardous waste, which would escalate
disposal costs and compliance risks.

The Segregation Logic Flow

The following diagram illustrates the decision-making process for segregating Aldicarb-d3
waste streams.
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Figure 1: Waste segregation logic. Note that pure substance (P-listed) should ideally be kept
separate from bulk solvents to minimize the volume of high-hazard waste.

Detailed Disposal Protocols

Protocol A: Disposal of Pure Substance (Stock
Solutions/Powder)

Objective: Secure removal of expired or unused stock standards.
o PPE Verification:

o Gloves: Double-gloving recommended. Inner: Nitrile. Outer: Laminate (Silver Shield) or
thick Nitrile (>5 mil). Aldicarb is readily absorbed through skin.

o Respiratory: Work inside a certified fume hood. If handling powder outside a hood (not
recommended), use N95/P100.

e Primary Containment:
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o Do not pour pure stock down the drain.

o Keep the substance in its original vial if possible. Ensure the cap is TFE-lined and tight.

e Secondary Containment:

o Place the vial into a clear, sealable plastic bag (e.g., Ziploc).

o Place this bag into a secondary wide-mouth HDPE jar designated for "P-Listed Waste."
e Labeling:

o Affix a hazardous waste tag immediately.

o Mandatory Fields: "Aldicarb-d3", "P070", "Acute Toxic", "Date".

o Storage: Store in a satellite accumulation area (SAA) under lock and key until pickup.

Protocol B: Disposal of HPLC/LC-MS Effluent

Objective: Handling mobile phases containing trace Aldicarb-d3.

o Collection: Connect HPLC waste lines directly to a closed waste container (carboy) located
in secondary containment. Avoid open beakers.

o Compatibility Check: Ensure the waste container is compatible with the organic solvents
used (e.g., Methanol/Acetonitrile).

o Caution: Do not mix with strong oxidizers or acids, as this may degrade the carbamate
unpredictably or generate gas.

o Labeling: Even if the concentration is ppb/ppm, the mixture must be labeled as containing
"Aldicarb-d3 (Trace)" and marked as Toxic.

Decontamination & Spill Response (The Chemistry)

While disposal involves sending waste to a licensed incinerator, decontamination is the
chemical process used to render surfaces or glassware safe before disposal or reuse.
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Mechanism: Aldicarb (a carbamate) contains an ester linkage that is susceptible to alkaline
hydrolysis. Treatment with a strong base breaks the molecule into less toxic byproducts
(oximes and amines).

Decontamination Reagent Preparation

e Solution: 10% Sodium Hydroxide (NaOH) in water or ethanol/water mix.

e Contact Time: Minimum 30 minutes.

Decontamination Workflow

The following diagram details the chemical breakdown and safety steps for cleaning a spill or
glassware.

Apply 10% NaOH Solution
(Alkaline Hydrolysis)

Neutralize with dilute HCI 2
(pH 6-8) Wash with Soap & Water }—»

Contaminated Surface/Glassware Swab Test (Optional)

Click to download full resolution via product page

Figure 2: Chemical decontamination workflow using alkaline hydrolysis to degrade the
carbamate structure.

Step-by-Step Decontamination:

« Isolate: Cordon off the area.

o Absorb: If liquid, cover with spill pads or vermiculite. Place saturated pads in P-list waste.
o Hydrolyze: Gently apply 10% NaOH to the surface or fill the glassware.

o Wait: Allow to stand for 30 minutes. This converts Aldicarb to less toxic degradation products.

o Clean: Rinse with water and detergent. Collect all rinse water as hazardous waste (do not
flush down drain unless authorized by local EHS).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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